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Compound of Interest

Compound Name: Boc-beta-cyclopentyl-DL-alanine

Cat. No.: B1335907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Boc-
beta-cyclopentyl-DL-alanine, a derivative of the amino acid alanine used in peptide synthesis

and drug development. Due to the limited availability of a specific Safety Data Sheet (SDS) for

this compound, this document compiles direct information where available and supplements it

with data from closely related Boc-protected amino acids. All personnel handling this chemical

should be adequately trained in laboratory safety procedures.

Chemical and Physical Properties
Boc-beta-cyclopentyl-DL-alanine is a white solid.[1] While detailed experimental data is

limited, the following table summarizes its known and predicted physicochemical properties.
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Property Value Source

CAS Number 401514-71-4 [1][2][3]

Molecular Formula C13H23NO4 [1][3]

Formula Weight 257.33 g/mol [1]

Appearance White solid [1]

Boiling Point (Predicted) 406.1 ± 28.0 °C [1]

Density (Predicted) 1.105 ± 0.06 g/cm³ [1]

pKa (Predicted) 4.04 ± 0.10 [1]

Storage Temperature 0 - 8 °C [1]

Hazard Identification and Toxicology
Boc-beta-cyclopentyl-DL-alanine is classified as an irritant.[1] The primary hazards are

associated with skin, eye, and respiratory irritation.

Hazard Statements:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[1]

Toxicological data for this specific compound is not readily available. For similar Boc-protected

amino acids, no components are generally listed as carcinogenic by IARC, ACGIH, NTP, or

OSHA.[4] Reproductive toxicity, specific target organ toxicity (single and repeated exposure),

and aspiration hazard data are also typically unavailable for these types of research chemicals.

[4]

Safety and Handling Precautions
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Adherence to standard laboratory safety protocols is essential when handling Boc-beta-
cyclopentyl-DL-alanine. The following is a logical workflow for safe handling from receipt to

disposal.
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Safe Handling Workflow for Chemical Powders

Preparation

Handling

Post-Handling

Receiving and Inspection
- Verify chemical identity

- Inspect container for damage

Review Safety Data Sheet (SDS)
- Understand hazards
- Note required PPE

Prepare Engineering Controls
- Fume hood or ventilated enclosure

- Ensure clear workspace

Don Personal Protective Equipment (PPE)
- Safety goggles/face shield

- Lab coat
- Chemical-resistant gloves

Weighing and Transfer
- Perform in ventilated area

- Avoid dust formation
- Use appropriate tools (spatula, etc.)

Reaction/Use
- Keep container closed when not in use

- Maintain awareness of reaction conditions

Decontamination
- Clean work surfaces

- Decontaminate equipment

Proper Storage
- Store at 2-8°C in a dry, well-ventilated area

- Keep container tightly closed

If not fully consumed

Waste Disposal
- Collect waste in labeled, sealed containers

- Dispose according to institutional and local regulations

Remove and Clean PPE
- Remove gloves using proper technique

- Wash hands thoroughly
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Recommended Personal Protective Equipment (PPE)

Personal Protective Equipment

Operator

Eye/Face Protection
- Tightly fitting safety goggles or face shield (8-inch minimum)

Wears

Skin Protection
- Chemical-resistant gloves (inspect before use)

- Lab coat or appropriate protective clothing

Wears

Respiratory Protection
- Use in a ventilated area (fume hood)

- NIOSH/EN approved respirator if dust is generated and ventilation is inadequate

Uses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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